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Compound of Interest

Compound Name: 2'-O-galloylhyperin

CAS No.: 69624-79-9

Cat. No.: B1254111

Get Quote

Executive Summary
Verdict:Yes, in specific high-value therapeutic contexts. 2''-O-galloylhyperin (2''-O-GH) exhibits

significantly enhanced potency compared to its parent compound hyperin (hyperoside) and

competitive potency against other galloylated flavonoids.[1] The addition of the galloyl moiety at

the 2''-position of the galactose sugar creates a "molecular hook" that drastically improves:

Antioxidant Capacity: Lower IC50 values (approx.[2] 3.0 µM) compared to hyperin due to the

additional pyrogallol hydroxyls.[2]

Antiviral Specificity: Up to a 23-fold increase in SARS-CoV-2 3CLpro inhibition compared to

non-galloylated parents, driven by specific binding in the S1' enzyme sub-pocket.[1][2]

Antibacterial Synergy: Unique iron-chelating properties that restore antibiotic sensitivity in

multidrug-resistant (MDR) P. aeruginosa.[1][2]
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The critical differentiator is the galloyl group (3,4,5-trihydroxybenzoyl) attached to the sugar

moiety.[1][2] While the flavonoid backbone (quercetin) provides baseline bioactivity, the galloyl

group acts as a "force multiplier" for binding affinity and radical scavenging.[2]

Component Structure Functional Contribution

Aglycone Quercetin
General kinase inhibition,

baseline antioxidant activity.[1]

Glycone Galactose

Improves solubility and

bioavailability compared to

aglycone.[2]

Modification 2''-O-Galloyl

The Potency Driver. Adds 3

phenolic hydroxyls (pyrogallol).

[1] Increases steric bulk for

enzyme pocket specificity

(e.g., 3CLpro, PTP1B).[2]

Comparative Potency Analysis
The following data aggregates experimental IC50 values to objectively compare 2''-O-GH

against its structural relatives.

A. Antioxidant Capacity (Radical Scavenging)
Data Source: Comparative analysis of Pyrola decorata phenolic components.[2][3]
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Compound DPPH IC50 (µM) ABTS IC50 (µM) Mechanism Note

2''-O-Galloylhyperin 3.0 ± 0.2 3.5 ± 0.3

Superior. Pyrogallol

group enables rapid

electron transfer (ET).

[1]

Hyperin (Parent) > 5.0 > 6.0

Lacks the additional 3

hydroxyls; slower

kinetics.[2]

Gallic Acid ~4.5 ~5.0

Potent, but lacks the

flavonoid backbone

synergy.[2]

Quercetin ~4.0 ~4.2

High potency, but

often lower solubility

limits effective cellular

concentration.[2]

B. Enzyme Inhibition & Antiviral Activity
Target: SARS-CoV-2 3CL Protease (Main Protease)[1][4][5]

Compound Inhibition Potency Binding Mode

2''-O-Galloylhyperin
High (Sub-micromolar

potential)

S1' Pocket Lock. Galloyl group

forms H-bonds with

Thr26/Leu27.[1]

Hyperin Low

Weak binding; lacks the

extension to reach deep

pockets.[2]

Non-galloylated Flavonoids Low to Moderate

~23-fold lower anti-proteolytic

activity than galloylated

variants.[2]

C. Transporter Inhibition
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Target: OATP1B1 (Hepatic uptake transporter)[2]

2''-O-Galloylhyperin IC50:19 µM[1]

Significance: Modulates drug-drug interactions; indicates high affinity for hepatic transport

proteins, relevant for pharmacokinetics.[1][2]

Mechanistic Pathways (Visualized)
Diagram 1: The "Galloyl Anchor" Mechanism in Viral Protease
Inhibition
This diagram illustrates why 2''-O-GH outperforms hyperin in inhibiting the SARS-CoV-2 3CL

protease.[1]
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Click to download full resolution via product page
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Caption: The galloyl moiety acts as a specific anchor within the S1' sub-pocket of the viral

protease, a mechanism unavailable to the parent compound hyperin.[1]

Diagram 2: Antibacterial Synergy via Iron Chelation
2''-O-GH acts as a "false siderophore," disrupting bacterial iron homeostasis.[1][2]
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Click to download full resolution via product page

Caption: 2''-O-GH chelates iron, inducing starvation and ROS stress in bacteria, which re-

sensitizes resistant strains to antibiotics like Imipenem.[1]

Experimental Protocols
To validate these potency claims in your own lab, use the following standardized protocols.

Protocol A: DPPH Radical Scavenging Assay (Standardized)
Objective: Determine antioxidant IC50.[2]

Preparation: Dissolve 2''-O-galloylhyperin in methanol to create a stock solution (1 mM).

Prepare serial dilutions (1–100 µM).

Reagent: Prepare a fresh 0.1 mM DPPH (2,2-diphenyl-1-picrylhydrazyl) solution in methanol.

Keep in dark.

Reaction:

Add 100 µL of sample dilution to 100 µL of DPPH solution in a 96-well plate.
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Include a solvent control (Methanol + DPPH) and a positive control (Ascorbic Acid or

Hyperin).[2]

Incubation: Incubate in the dark at Room Temperature (25°C) for 30 minutes.

Measurement: Read absorbance at 517 nm using a microplate reader.

Calculation:

Plot % Inhibition vs. Concentration to derive IC50.[2]

Protocol B: SARS-CoV-2 3CLpro Inhibition Assay (FRET-based)
Objective: Quantify antiviral enzymatic inhibition.[1]

Enzyme: Recombinant SARS-CoV-2 3CL protease (final conc. 50 nM).[2]

Substrate: FRET substrate (e.g., Dabcyl-KTSAVLQSGFRKME-Edans).[1][2]

Buffer: 20 mM Tris-HCl (pH 7.3), 100 mM NaCl, 1 mM EDTA, 1 mM DTT.

Procedure:

Pre-incubate Enzyme (10 µL) with 2''-O-galloylhyperin (various concentrations) for 10 mins

at 37°C.

Initiate reaction by adding Substrate (10 µL, final conc. 20 µM).

Detection: Monitor fluorescence for 30 mins (Ex: 340 nm / Em: 490 nm).

Analysis: Determine initial velocity (

) and calculate % inhibition relative to DMSO control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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